5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
5-(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid is a benzoxazole.
An ionophorous, polyether antibiotic from Streptomyces chartreusensis. It binds and transports CALCIUM and other divalent cations across membranes and uncouples oxidative phosphorylation while inhibiting ATPase of rat liver mitochondria. The substance is used mostly as a biochemical tool to study the role of divalent cations in various biological systems.
An ionophorous, polyether antibiotic from Streptomyces chartreusensis. It binds and transports CALCIUM and other divalent cations across membranes and uncouples oxidative phosphorylation while inhibiting ATPase of rat liver mitochondria. The substance is used mostly as a biochemical tool to study the role of divalent cations in various biological systems.
Brand Name:
Vulcanchem
CAS No.:
52665-69-7
VCID:
VC0522504
InChI:
InChI=1S/C29H37N3O6/c1-15-10-11-29(17(3)13-16(2)27(38-29)18(4)26(33)20-7-6-12-31-20)37-22(15)14-23-32-25-21(36-23)9-8-19(30-5)24(25)28(34)35/h6-9,12,15-18,22,27,30-31H,10-11,13-14H2,1-5H3,(H,34,35)/t15-,16-,17-,18-,22-,27+,29?/m1/s1
SMILES:
CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC
Molecular Formula:
C29H37N3O6
Molecular Weight:
523.6 g/mol
5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
CAS No.: 52665-69-7
Inhibitors
VCID: VC0522504
Molecular Formula: C29H37N3O6
Molecular Weight: 523.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 52665-69-7 |
---|---|
Product Name | 5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid |
Molecular Formula | C29H37N3O6 |
Molecular Weight | 523.6 g/mol |
IUPAC Name | 5-(methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid |
Standard InChI | InChI=1S/C29H37N3O6/c1-15-10-11-29(17(3)13-16(2)27(38-29)18(4)26(33)20-7-6-12-31-20)37-22(15)14-23-32-25-21(36-23)9-8-19(30-5)24(25)28(34)35/h6-9,12,15-18,22,27,30-31H,10-11,13-14H2,1-5H3,(H,34,35)/t15-,16-,17-,18-,22-,27+,29?/m1/s1 |
Standard InChIKey | HIYAVKIYRIFSCZ-BNJSRTAHSA-N |
Isomeric SMILES | C[C@@H]1CC[C@]2([C@@H](C[C@H]([C@H](O2)[C@H](C)C(=O)C3=CC=CN3)C)C)O[C@@H]1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC |
SMILES | CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC |
Canonical SMILES | CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC |
Appearance | Solid powder |
Melting Point | 181.5 °C |
Description | 5-(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid is a benzoxazole. An ionophorous, polyether antibiotic from Streptomyces chartreusensis. It binds and transports CALCIUM and other divalent cations across membranes and uncouples oxidative phosphorylation while inhibiting ATPase of rat liver mitochondria. The substance is used mostly as a biochemical tool to study the role of divalent cations in various biological systems. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | A 23187 A-23187 A23187 A23187, Antibiotic Antibiotic A23187 Calcimycin |
Reference | 1: Wu Q, Gou L, Lin S, Liang J, Yin J, Zhou X, Bai L, An D, Deng Z, Wang Z. Characterization of the N-methyltransferase CalM involved in calcimycin biosynthesis by Streptomyces chartreusis NRRL 3882. Biochimie. 2013 Jul;95(7):1487-93. doi: 10.1016/j.biochi.2013.03.014. Epub 2013 Apr 11. PubMed PMID: 23583975. 2: Gou L, Wu Q, Lin S, Li X, Liang J, Zhou X, An D, Deng Z, Wang Z. Mutasynthesis of pyrrole spiroketal compound using calcimycin 3-hydroxy anthranilic acid biosynthetic mutant. Appl Microbiol Biotechnol. 2013 Sep;97(18):8183-91. doi: 10.1007/s00253-013-4882-1. Epub 2013 May 12. PubMed PMID: 23666477. 3: Sack U, Walther W, Scudiero D, Selby M, Aumann J, Lemos C, Fichtner I, Schlag PM, Shoemaker RH, Stein U. S100A4-induced cell motility and metastasis is restricted by the Wnt/β-catenin pathway inhibitor calcimycin in colon cancer cells. Mol Biol Cell. 2011 Sep;22(18):3344-54. doi: 10.1091/mbc.E10-09-0739. Epub 2011 Jul 27. PubMed PMID: 21795396; PubMed Central PMCID: PMC3172260. 4: Pohl P, Antonenko YN, Yaguzhinsky LS. Kinetic properties of cation/H(+)-exchange: calcimycin (A23187)-mediated Ca2+/2H(+)-exchange on the bilayer lipid membrane. Biochim Biophys Acta. 1990 Sep 7;1027(3):295-300. PubMed PMID: 2118807. 5: Li WC, Kuszak JR, Wang GM, Wu ZQ, Spector A. Calcimycin-induced lens epithelial cell apoptosis contributes to cataract formation. Exp Eye Res. 1995 Jul;61(1):91-8. PubMed PMID: 7556474. 6: Wu Q, Liang J, Lin S, Zhou X, Bai L, Deng Z, Wang Z. Characterization of the biosynthesis gene cluster for the pyrrole polyether antibiotic calcimycin (A23187) in Streptomyces chartreusis NRRL 3882. Antimicrob Agents Chemother. 2011 Mar;55(3):974-82. doi: 10.1128/AAC.01130-10. Epub 2010 Dec 20. PubMed PMID: 21173184; PubMed Central PMCID: PMC3067094. 7: Zeng GQ, Rui YC. [Inhibitory effect of dauricine on platelet activating factor released from calcimycin-induced mouse peritoneal macrophages]. Zhongguo Yao Li Xue Bao. 1990 Jul;11(4):346-50. Chinese. PubMed PMID: 2104489. 8: Santella L, Dale B. Assisted yes, but where do we draw the line? Reprod Biomed Online. 2015 Oct;31(4):476-8. doi: 10.1016/j.rbmo.2015.06.013. Epub 2015 Jul 3. PubMed PMID: 26277587. 9: Nguyen DB, Ly TB, Wesseling MC, Hittinger M, Torge A, Devitt A, Perrie Y, Bernhardt I. Characterization of Microvesicles Released from Human Red Blood Cells. Cell Physiol Biochem. 2016;38(3):1085-99. doi: 10.1159/000443059. Epub 2016 Mar 4. PubMed PMID: 26938586. 10: Li SG, Chen HJ, Yang YY, Wu WJ, Wu Y. A Novel Allyl Transfer Coupled with a Grob Fragmentation. Chem Asian J. 2015 Nov;10(11):2333-6. doi: 10.1002/asia.201500728. Epub 2015 Aug 28. PubMed PMID: 26317577. 11: Turner CT, Fuller M, Hopwood JJ, Meikle PJ, Brooks DA. Drug induced exocytosis of glycogen in Pompe disease. Biochem Biophys Res Commun. 2016 Oct 28;479(4):721-727. doi: 10.1016/j.bbrc.2016.09.145. Epub 2016 Sep 28. PubMed PMID: 27693584. 12: Prudhomme M, Guyot J, Jeminet G. Semi-synthesis of A23187 (calcimycin) analogs. IV. Cation carrier properties in mitochondria of analogs with modified benzoxazole rings. Antimicrobial activity. J Antibiot (Tokyo). 1986 Jul;39(7):934-7. PubMed PMID: 3093432. 13: Tang Y, Abe N, Yoshimoto M, Zhu B, Murata Y, Nakamura Y. Benzyl isothiocyanate inhibits IL-13 expression in human basophilic KU812 cells. Biosci Biotechnol Biochem. 2015;79(1):159-63. doi: 10.1080/09168451.2014.963503. Epub 2014 Sep 25. PubMed PMID: 25253661. 14: Nim S, Lobato LG, Moreno A, Chaptal V, Rawal MK, Falson P, Prasad R. Atomic modelling and systematic mutagenesis identify residues in multiple drug binding sites that are essential for drug resistance in the major Candida transporter Cdr1. Biochim Biophys Acta. 2016 Nov;1858(11):2858-2870. doi: 10.1016/j.bbamem.2016.08.011. Epub 2016 Aug 25. PubMed PMID: 27569110. 15: Meiniel R, Didier R, Meiniel A, Jeminet G, Prudhomme M. A radioautographic study of [3H]-A 23187 (calcimycin) in components of the brain. Distribution in different cell types of the diencephalo-mesencephalic roof. Biol Cell. 1992;74(2):239-41. PubMed PMID: 1596644. 16: Murtha AP, Feng L, Yonish B, Leppert PC, Schomberg DW. Progesterone protects fetal chorion and maternal decidua cells from calcium-induced death. Am J Obstet Gynecol. 2007 Mar;196(3):257.e1-5. PubMed PMID: 17346545. 17: Prudhomme M, Dauphin G, Jeminet G. Semi-synthesis of A23187 (calcimycin) analogs. III. Modification of benzoxazole ring substituents, ionophorous properties in an organic phase. J Antibiot (Tokyo). 1986 Jul;39(7):922-33. PubMed PMID: 3093431. 18: Prudhomme M, Dauphin G, Guyot J, Jeminet G. Semisynthesis of A23187 (calcimycin) analogs. II. Introduction of a methyl group on the benzoxazole ring. J Antibiot (Tokyo). 1984 Jun;37(6):627-34. PubMed PMID: 6430853. 19: Li SG, Wu Y. Synthesis and absolute configuration of demethyl (C-11) cezomycin. Chem Asian J. 2013 Nov;8(11):2792-800. doi: 10.1002/asia.201300623. Epub 2013 Jul 23. PubMed PMID: 23881716. 20: Geissler FT, Li DW, James ER. Inhibition of lens epithelial cell growth by induction of apoptosis: potential for prevention of posterior capsule opacification. J Ocul Pharmacol Ther. 2001 Dec;17(6):587-96. PubMed PMID: 11777182. |
PubChem Compound | 11555468 |
Last Modified | Nov 11 2021 |
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